Cas no 141407-08-1 (21H,23H-Porphine-2,18-dipropanoic acid,12-ethenyl-7-(hydroxymethyl)-3,8,13,17-tetramethyl-)

21H,23H-Porphine-2,18-dipropanoic acid,12-ethenyl-7-(hydroxymethyl)-3,8,13,17-tetramethyl- Properties

Names and Identifiers

• 21H,23H-Porphine-2,18-dipropanoic acid, 12-ethenyl-7-(hydroxymethyl)-3,8,13,17-tetramethyl-
• 3,3\'-[7-(Hydroxymethyl)-3,8,13,17-tetramethyl-12-vinyl-2,18-porph yrindiyl]dipropanoic acid
• DEUTEROPORPHYRIN IX 2-VINYL, 4-HYDROXYMETHYL
• CHEMBL273300
• Deuteroporphyrin IX 2-vinyl 4-hydroxymethyl
• 3-[(1Z,4Z,9Z,15Z)-18-(2-carboxyethyl)-13-(hydroxymethyl)-3,7,12,17-tetramethyl-8-vinyl-21,23-dihydroporphyrin-2-yl]propanoic acid
• J-007493
• 3-[(5Z,10Z,14Z,19Z)-18-(2-carboxyethyl)-13-(hydroxymethyl)-3,7,12,17-tetramethyl-8-vinyl-21,23-dihydroporphyrin-2-yl]propanoic acid
• Deuteroporphyrin IX, 2-vinyl-4-hydroxymethyl
• 141407-08-1
• 3-[18-(2-carboxyethyl)-12-ethenyl-7-(hydroxymethyl)-3,8,13,17-tetramethyl-21,23-dihydroporphyrin-2-yl]propanoic acid
• 3,8,13,17-Tetramethyl-7-hydroxymethyl-12-ethenyl-21H,23H-porphine-2,18-dipropanoic acid
• +Expand

• InChIKey： KSCXGHPEGYLZLJ-DWHPGZLKSA-N
• Inchi： 1S/C33H34N4O5/c1-6-20-16(2)24-11-25-17(3)21(7-9-32(39)40)29(35-25)14-30-22(8-10-33(41)42)18(4)26(36-30)13-31-23(15-38)19(5)27(37-31)12-28(20)34-24/h6,11-14,34,36,38H,1,7-10,15H2,2-5H3,(H,39,40)(H,41,42)/b24-11-,25-11-,26-13-,27-12-,28-12-,29-14-,30-14-,31-13-
• SMILES： OCC1=C(C)C2C=C3C(C=C)=C(C)C(=CC4C(C)=C(CCC(=O)O)C(=CC5=C(CCC(=O)O)C(C)=C(C=C1N=2)N5)N=4)N3 |t:6,13,24,36|

Computed Properties

• Exact Mass: 566.25292020g/mol
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 8
• Monoisotopic Mass: 566.25292020g/mol
• Heavy Atom Count: 42
• Complexity: 980
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 152Ų